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Compound of Interest

Compound Name: Alizarin

CAS No.: 72-48-0

Cat. No.: B116980

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed procedure for the detection and quantification of

calcium deposits in tissue sections using Alizarin Red S staining. This technique is a

cornerstone for assessing mineralization in various research fields, including bone biology,

pathology, and drug development.

Introduction

Alizarin Red S (ARS) is an anthraquinone dye that selectively binds to calcium salts, forming a

visible orange-red complex.[1][2][3] This chelation reaction allows for the specific histological

visualization and quantification of calcium deposits within the extracellular matrix.[1][2][4] The

staining is widely used to evaluate osteogenic differentiation and mineralization in both cell

cultures and tissue sections.[1][2][5] While generally specific for calcium, high concentrations of

other minerals like magnesium, manganese, barium, strontium, and iron could potentially

interfere, though this is uncommon in biological specimens.[6][7] The resulting Alizarin Red S-
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calcium complex is birefringent, enabling enhanced visualization with polarized light

microscopy.[2][6][8]

Experimental Protocols
This section details the necessary reagents, equipment, and step-by-step procedures for

performing Alizarin Red S staining on paraffin-embedded tissue sections.

Reagents and Equipment
Reagents:

Alizarin Red S (C.I. 58005)

Distilled or deionized water

Ammonium hydroxide (NH₄OH), 0.1% or 10% solution

Hydrochloric acid (HCl), dilute solution (optional, for pH adjustment)

Acetone

Xylene

Acetone-Xylene solution (1:1)

Resinous mounting medium (e.g., Permount)

10% Neutral Buffered Formalin or Alcoholic Formalin (for fixation)[6][8][9]

Ethanol (various grades for dehydration)

Phosphate-Buffered Saline (PBS)

Equipment:

Microscope slides

Coplin jars or staining dishes
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pH meter

Filter paper (0.22 µm, optional)

Light microscope (with polarizing lenses optional)

Fume hood

Personal protective equipment (lab coat, gloves, goggles)

Preparation of Alizarin Red S Staining Solution (2% w/v)
Dissolve 2 grams of Alizarin Red S powder in 100 mL of distilled water.[1][8][10]

Mix thoroughly until the powder is completely dissolved.

Carefully adjust the pH of the solution to 4.1-4.3 using a dilute ammonium hydroxide solution

(e.g., 0.1% or 0.5%).[1][6][8] The pH is a critical parameter for successful staining.[6][7][8] If

the pH exceeds 4.3, it can be lowered with a dilute HCl solution before readjusting with

ammonium hydroxide.

The solution should be made fresh.[8] If stored, it should be kept at 4°C, protected from light,

and used within one month; the pH should be verified before use.[1]

Staining Procedure for Paraffin-Embedded Tissue
Sections

Deparaffinization and Hydration:

Deparaffinize tissue sections (typically 4-5µm thick) by immersing slides in xylene.[8][11]

Hydrate the sections through a series of graded ethanol solutions to distilled water.[8][11]

Staining:

Rinse the slides rapidly in distilled water.[8]
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Immerse the slides in the Alizarin Red S staining solution for 30 seconds to 5 minutes.[6]

[8] Staining progression should be monitored microscopically until an orange-red color

develops in areas of calcification.[6][8]

Dehydration and Mounting:

Shake off the excess dye and carefully blot the sections.[6][8]

Dehydrate the sections quickly with 20 dips in acetone, followed by 20 dips in an acetone-

xylene (1:1) solution.[6][8]

Clear the slides in xylene.[6][8]

Mount the coverslip with a synthetic resinous mounting medium.[6][8]

Expected Results
Calcium Deposits: Orange-red[8][11]

Background: Should be free of non-specific staining.

Data Presentation
The following table summarizes the key quantitative parameters for successful Alizarin Red S

staining.
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Parameter
Recommended
Value/Range

Notes

Tissue Section Thickness 4-5 µm
Standard for paraffin-

embedded tissues.[8][11]

Fixative
10% Neutral Buffered Formalin

or Alcoholic Formalin

Acidic fixatives should be

avoided as they can dissolve

calcium deposits.[8][11]

Alizarin Red S Concentration 2% (w/v)
2g of Alizarin Red S in 100 mL

of distilled water.[1][8][10]

Staining Solution pH 4.1 - 4.3
This is a critical parameter for

specific staining.[1][6][7][8]

Staining Incubation Time 30 seconds - 5 minutes

Optimal time should be

determined by microscopic

observation.[6][8]

Quantification Wavelength 405-550 nm

For spectrophotometric

quantification of extracted dye.

[1]

Visualizations
Experimental Workflow
The following diagram illustrates the complete workflow for Alizarin Red S staining of tissue

sections, from sample preparation to final analysis.
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Caption: Workflow for Alizarin Red S staining of tissue sections.
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Mechanism of Staining
The chemical basis for Alizarin Red S staining is the chelation of calcium ions. The diagram

below illustrates this molecular interaction.

Reactants

Product

Alizarin Red S
(Anthraquinone Dye)

Chelation Reaction
(pH 4.1-4.3)

Calcium Ions (Ca²⁺)
in Tissue Matrix

Alizarin Red S-Calcium Complex
(Orange-Red Precipitate)

Click to download full resolution via product page

Caption: Mechanism of Alizarin Red S calcium chelation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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